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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883 Get Quote

2,6-Dichloro-3-nitropyridine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dichloro-3-nitropyridine is a halogenated nitroaromatic heterocyclic compound with

significant applications in organic synthesis, particularly as an intermediate in the production of

pharmaceuticals and agrochemicals.[1][2] Its chemical reactivity, driven by the presence of two

chlorine atoms and a nitro group on the pyridine ring, makes it a versatile building block for

creating more complex molecular architectures. This technical guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and key applications, supported by

experimental data and protocols.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2,6-
dichloro-3-nitropyridine.[3] The structure consists of a pyridine ring substituted with two

chlorine atoms at positions 2 and 6, and a nitro group at position 3.

The chemical structure can be represented by the following SMILES string: C1=CC(=NC(=C1--

INVALID-LINK--[O-])Cl)Cl.[3]
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Physicochemical Properties
2,6-Dichloro-3-nitropyridine is a yellow crystalline powder or chunks at room temperature.[1]

[2] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₅H₂Cl₂N₂O₂

Molecular Weight 192.99 g/mol [4][5][6]

CAS Number 16013-85-7 [4][5][6]

Melting Point 55-60 °C (lit.) [2][4][6]

Appearance
Yellow crystalline powder or

chunks
[1][2]

Solubility Sparingly soluble in water [1]

InChI
1S/C5H2Cl2N2O2/c6-4-2-1-

3(9(10)11)5(7)8-4/h1-2H
[4][6][7]

InChIKey
SHCWQWRTKPNTEM-

UHFFFAOYSA-N
[4][6][7]

Synthesis of 2,6-Dichloro-3-nitropyridine
The primary method for the synthesis of 2,6-dichloro-3-nitropyridine is through the nitration of

2,6-dichloropyridine.[8][9] Various synthetic protocols have been developed to optimize yield

and purity.

Experimental Protocol: Nitration of 2,6-Dichloropyridine
This protocol is based on a common laboratory-scale synthesis.[10]

Materials:

2,6-Dichloropyridine

Concentrated Sulfuric Acid (H₂SO₄)
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Potassium Nitrate (KNO₃)

Crushed Ice

Ice Water

150 mL Three-necked flask

Stirring apparatus

Heating mantle

Procedure:

To a 150 mL three-necked flask equipped with a stirrer, add 80 mL of concentrated sulfuric

acid at room temperature.[10]

Slowly add 7.4 g (0.05 mol) of 2,6-dichloropyridine to the stirring sulfuric acid.[10]

Following the addition of 2,6-dichloropyridine, slowly add 10.1 g (0.1 mol) of potassium

nitrate.[10]

After the addition is complete, continue stirring for 30 minutes at room temperature.[10]

Slowly increase the temperature to 120°C and maintain the reaction at this temperature for

10 hours.[10]

Upon completion, cool the reaction mixture to room temperature.[2][10]

Pour the cooled mixture into crushed ice with continuous stirring.[2][10]

A white solid precipitate will form. Wash the precipitate with ice water until it is neutral.[2][10]

Collect the solid by filtration and dry to obtain 2,6-dichloro-3-nitropyridine.[10]

Expected Yield: Approximately 7.75 g (80%) of a white solid with a melting point of 61-63 °C.[2]

[10]
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Alternative Synthesis Route
Another patented method involves the chlorination of 2,6-dihydroxy-3-nitropyridine.[8] This two-

step process begins with the 1,4-addition reaction of 2-nitroacetate and a 2-halogenated

acrylate, followed by cyclization with ammonia to form the dihydroxy intermediate. The

intermediate is then chlorinated to yield the final product.[8]

A specific example of the chlorination step is as follows:

To a 500 ml four-neck flask, add 200 g of 1,2-dichloroethane, 76.5 g (0.5 mol) of phosphorus

oxychloride, and 31.2 g (0.2 mol) of 2,6-dihydroxy-3-nitropyridine.[8]

Stir the mixture and heat to 80-82 °C for 8 hours.[8]

Cool the reaction to 20-25 °C and slowly pour the residue into 200 g of ice water.[8]

Extract the product three times with 1,2-dichloroethane (50 g each time).[8]

Combine the organic phases, wash with 30 g of saturated brine, and dry with 5 g of

anhydrous sodium sulfate.[8]

Remove the solvent by rotary evaporation to yield the product.[8]

Expected Yield: Approximately 35.2 g (92.1%) of a white-like solid with a liquid phase purity of

99.1%.[8]

Chemical Reactivity and Applications
The chlorine atoms at the 2 and 6 positions of 2,6-dichloro-3-nitropyridine are susceptible to

nucleophilic substitution, a reactivity enhanced by the electron-withdrawing nitro group.[11] This

property makes it a valuable intermediate in the synthesis of various compounds.

Key Applications:

Pharmaceutical Synthesis: It is a crucial intermediate in the production of medicinal agents.

[2]
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Agrochemicals: Used in the synthesis of pesticides and herbicides.[1] The mechanism of

action often involves disrupting the growth and reproduction of pests and weeds.[1]

Organic Synthesis: It serves as a starting material for preparing compounds like

pyridyldifluoroacetates and bicyclooxacalixhetarenes.[2][4] It also undergoes macrocyclic

condensation reactions with resorcinol derivatives.[2][4]

The regioselectivity of nucleophilic substitution is a key consideration. While the nitro group

activates both the ortho (C-2) and para (C-6) positions, the inductive effect of the nitro group

can make the C-2 position more electron-deficient and thus more prone to nucleophilic attack.

[11]

Spectroscopic Data
Spectroscopic data is essential for the characterization of 2,6-dichloro-3-nitropyridine.

Spectroscopic Data Description Reference

¹H NMR (CDCl₃, ppm) 9.26 (d, 1H), 8.25 (d, 1H) [8]

¹³C NMR
Data available from spectral

databases.
[7]

Mass Spectrometry m/z 3rd highest peak at 192.

IR Spectra ATR-IR spectra are available.

Safety and Handling
2,6-Dichloro-3-nitropyridine is a hazardous substance and should be handled with

appropriate safety precautions.

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation.[3]
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H335: May cause respiratory irritation.[3]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][6]

It is crucial to handle this compound in a well-ventilated area and avoid inhalation or contact

with skin and eyes.[1] Exposure to high temperatures may cause it to emit toxic fumes.[1]

Logical Relationship Diagram
The following diagram illustrates the primary synthesis pathway for 2,6-dichloro-3-
nitropyridine.

Conc. H₂SO₄

KNO₃
2,6-Dichloro-3-nitropyridine

Click to download full resolution via product page

Caption: Synthesis of 2,6-dichloro-3-nitropyridine via nitration.

Conclusion
2,6-Dichloro-3-nitropyridine is a key chemical intermediate with a well-defined structure and

a range of applications in the pharmaceutical and agrochemical industries. Its synthesis is well-

established, and its reactivity is understood, making it a reliable building block for further

chemical transformations. Proper handling and safety precautions are essential when working

with this compound. This guide provides a foundational understanding for researchers and

professionals engaged in work involving 2,6-dichloro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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